Cas no 1007538-66-0 ((3-methyl-1H-pyrazol-4-yl)methanamine)

(3-Methyl-1H-pyrazol-4-yl)methanamine is a versatile heterocyclic amine derivative with a pyrazole core, valued for its role as a key intermediate in pharmaceutical and agrochemical synthesis. The compound features a reactive primary amine group attached to the 4-position of the 3-methylpyrazole scaffold, enabling its use in diverse coupling reactions, including amide formation and reductive amination. Its stable pyrazole ring enhances structural rigidity, making it suitable for designing bioactive molecules. The methyl substituent at the 3-position further modulates electronic and steric properties, influencing binding affinity in target applications. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other therapeutic agents due to its balanced lipophilicity and functional group compatibility.

(3-methyl-1H-pyrazol-4-yl)methanamine structure

1007538-66-0 structure

Product Name:(3-methyl-1H-pyrazol-4-yl)methanamine

CAS No:1007538-66-0

MF:C₅H₉N₃

MW:111.145060300827

MDL:MFCD05664573

CID:2142433

PubChem ID:1417882

Update Time:2025-10-29

(3-methyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- 3-methyl-1H-Pyrazole-4-methanamine
- (3-methyl-1H-pyrazol-4-yl)methanamine
- BBL008531
- 1H-Pyrazole-4-methanamine, 3-methyl-
- ALBB-016330
- AKOS025394096
- F2198-2659
- DB-304706
- SCHEMBL18756770
- DTXSID20362874
- 1048924-93-1
- G19247
- AKOS003673204
- SCHEMBL4054528
- Z1837077131
- BS-12845
- EN300-31283
- 1-(5-methyl-1H-pyrazol-4-yl)methanamine
- CS-0215938
- 1-(5-methyl-1H-pyrazol-4-yl)methanamine dihydrobromide
- 838-156-4
- AKOS000264826
- DB-336139
- MFCD08685643
- STK256635
- (5-methyl-1H-pyrazol-4-yl)methanamine
- F2198-3788
- 1007538-66-0
- MDL： MFCD05664573
- Inchi： 1S/C5H9N3/c1-4-5(2-6)3-7-8-4/h3H,2,6H2,1H3,(H,7,8)
- InChI Key： YPBTTWVBPFEPBE-UHFFFAOYSA-N
- SMILES： N1C(C)=C(C=N1)CN

Computed Properties

Exact Mass: 111.079647g/mol
Monoisotopic Mass: 111.079647g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 74.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 111.15g/mol
XLogP3: -0.5
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 290.0±25.0 °C at 760 mmHg
Flash Point: 154.1±10.4 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3-methyl-1H-pyrazol-4-yl)methanamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(3-methyl-1H-pyrazol-4-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M324368-50mg	(3-Methyl-1H-pyrazol-4-yl)methanamine	1007538-66-0		50mg	$ 50.00	2022-06-04
TRC	M324368-100mg	(3-Methyl-1H-pyrazol-4-yl)methanamine	1007538-66-0		100mg	$ 95.00	2022-06-04
TRC	M324368-500mg	(3-Methyl-1H-pyrazol-4-yl)methanamine	1007538-66-0		500mg	$ 320.00	2022-06-04
ChemScence	CS-0215938-100mg	(3-Methyl-1h-pyrazol-4-yl)methanamine	1007538-66-0		100mg	$210.0	2022-04-28
ChemScence	CS-0215938-250mg	(3-Methyl-1h-pyrazol-4-yl)methanamine	1007538-66-0		250mg	$214.0	2022-04-28
ChemScence	CS-0215938-500mg	(3-Methyl-1h-pyrazol-4-yl)methanamine	1007538-66-0		500mg	$223.0	2022-04-28
ChemScence	CS-0215938-1g	(3-Methyl-1h-pyrazol-4-yl)methanamine	1007538-66-0		1g	$232.0	2022-04-28
Chemenu	CM431057-1g	1H-Pyrazole-4-methanamine, 3-methyl-	1007538-66-0	95%+	1g	$636	2023-01-05
Alichem	A049004982-1g	(5-Methyl-1H-pyrazol-4-yl)methanamine	1007538-66-0	95%	1g	$956.55	2023-09-04
Alichem	A049004982-5g	(5-Methyl-1H-pyrazol-4-yl)methanamine	1007538-66-0	95%	5g	$2412.00	2023-09-04